Cas no 2171208-56-1 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}butanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}butanoic acid
• CAS No: 2171208-56-1
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 6350560
• PubChem ID: 165570988
• Update Time: 2025-06-08

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}butanoic acid
• EN300-1563974
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-5-yl]formamido}butanoic acid
• 2171208-56-1

• Inchi： 1S/C24H24N4O5/c1-3-19(23(30)31)26-22(29)21-20(12-25-28(21)2)27-24(32)33-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-12,18-19H,3,13H2,1-2H3,(H,26,29)(H,27,32)(H,30,31)/t19-/m0/s1
• InChI Key： GIFFYMJRSAWJRZ-IBGZPJMESA-N
• SMILES： O(C(NC1C=NN(C)C=1C(N[C@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 123Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}butanoic acid

Comprehensive Analysis of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}butanoic acid (CAS No. 2171208-56-1)

The compound (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}butanoic acid, identified by its CAS No. 2171208-56-1, is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a pyrazole moiety, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and bioconjugation, particularly in the development of targeted therapies and biomarkers.

In recent years, the demand for Fmoc-protected compounds like (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}butanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This method, a cornerstone of modern peptide chemistry, relies heavily on Fmoc deprotection strategies to achieve high-purity peptides. The compound’s pyrazole ring further enhances its utility, as pyrazole derivatives are known for their pharmacological activity, including anti-inflammatory and anticancer properties. This dual functionality positions the compound as a key player in the synthesis of peptide-based therapeutics.

From a structural perspective, the (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}butanoic acid molecule exhibits remarkable stability under standard SPPS conditions. The Fmoc group provides temporary protection for the amino functionality, allowing selective deprotection without affecting other sensitive groups. Meanwhile, the butanoic acid terminus offers a reactive handle for further conjugation or cyclization, making it a versatile intermediate for peptide modification. These features align with the growing trend of precision medicine, where customized peptide sequences are engineered for specific biological targets.

The compound’s relevance extends to biomaterials science, where Fmoc-amino acids are employed to create self-assembling hydrogels for 3D cell culture and drug delivery systems. Its pyrazole component may also contribute to molecular recognition in enzyme inhibition studies, a hot topic in cancer research. As the scientific community explores peptide-drug conjugates (PDCs) for improved therapeutic efficacy, compounds like CAS No. 2171208-56-1 are gaining attention for their ability to bridge small molecules with biologics.

In summary, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}butanoic acid represents a critical tool in modern chemical biology. Its applications span peptide engineering, drug development, and material science, reflecting the interdisciplinary nature of contemporary research. With the rise of AI-driven drug design and high-throughput screening, the demand for such tailored building blocks is expected to grow, solidifying its role in the future of bioactive molecule synthesis.